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Compound of Interest

Compound Name: U-99194 maleate

Cat. No.: B1683352 Get Quote

Essential Safety and Handling Guide for U-99194
Maleate
For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling of U-99194
maleate, a dopamine D3 receptor antagonist. While categorized as a non-hazardous

substance, the chemical, physical, and toxicological properties of U-99194 maleate have not

been fully investigated.[1] Therefore, adherence to prudent laboratory practices is essential to

ensure personnel safety and experimental integrity. This document outlines the necessary

personal protective equipment (PPE), operational procedures for handling, and compliant

disposal methods.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against potential exposure. The

following table summarizes the required PPE for handling U-99194 maleate.
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PPE Category Item
Standard/Specificat
ion

Purpose

Eye Protection
Safety Glasses or

Goggles
ANSI Z87.1-rated

Protects eyes from

splashes and airborne

particles.

Hand Protection Nitrile Gloves
Standard laboratory

grade

Provides a barrier

against skin contact.

Inspect for holes

before use and

change frequently.

Body Protection Laboratory Coat Standard

Protects skin and

personal clothing from

contamination.

Respiratory Protection Not generally required N/A

Work in a well-

ventilated area. If

weighing powder or

creating aerosols, use

a chemical fume

hood.

Operational Plan: From Receipt to Disposal
A systematic approach to handling U-99194 maleate minimizes risks and ensures a safe

laboratory environment. The following workflow provides step-by-step guidance.
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Operational Workflow for Handling U-99194 Maleate

Receiving and Storage

Preparation

Experimental Use

Waste Management and Disposal

Receive Shipment

Store at -20°C in a tightly sealed container

Inspect container upon arrival

Don Appropriate PPE

Retrieve from storage

Weigh Solid in a Ventilated Area or Fume Hood

Dissolve in an Appropriate Solvent (e.g., DMSO, Methanol)

Conduct Experiment Following Protocol

Clean Work Area and Equipment

Collect Waste in Labeled, Compatible Containers

Dispose of Waste According to Institutional and Local Regulations

Click to download full resolution via product page

Caption: This diagram outlines the key steps for safely handling U-99194 maleate from receipt

to disposal.

Step-by-Step Handling Procedures
1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.
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Store the compound in a tightly sealed container at -20°C for long-term stability.

2. Preparation for Use:

Before handling, ensure you are wearing the appropriate PPE as detailed in the table above.

This includes a lab coat, safety glasses, and nitrile gloves.

If working with the solid form, conduct all weighing and transfer operations in a well-

ventilated area or within a chemical fume hood to minimize inhalation of any airborne

powder.

U-99194 maleate is soluble in DMSO and methanol. Prepare solutions in a fume hood.

3. Experimental Handling:

Follow your established experimental protocol.

Avoid direct contact with the skin, eyes, and clothing.

After handling, wash your hands thoroughly with soap and water.

4. Spill Management:

In case of a small spill, wear your PPE, absorb the material with an inert absorbent, and

place it in a sealed container for disposal.

For larger spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan
Proper disposal of U-99194 maleate and any contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

Solid Waste: Collect unused U-99194 maleate powder and any contaminated solids (e.g.,

weigh boats, paper towels) in a clearly labeled, sealed container designated for non-

hazardous chemical waste.
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Liquid Waste: Collect solutions of U-99194 maleate and any solvent rinses in a separate,

clearly labeled, and sealed container for non-hazardous liquid chemical waste.

Sharps: Any contaminated sharps (e.g., needles, pipette tips) should be placed in a

designated sharps container.

Disposal Procedure:

Dispose of all waste, including empty containers, in accordance with your institution's

environmental health and safety guidelines, as well as local, state, and federal regulations.[1]

Do not dispose of U-99194 maleate down the drain or in the regular trash.

Contact your institution's hazardous waste management group to arrange for pickup and

proper disposal of the collected chemical waste.

By adhering to these safety and handling protocols, researchers can work confidently and

safely with U-99194 maleate, fostering a secure and productive research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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